Cas no 2418671-61-9 (4-methyl-2-(propan-2-yl)furo2,3-dpyrimidine)

• Product Name: 4-methyl-2-(propan-2-yl)furo2,3-dpyrimidine
• CAS No: 2418671-61-9
• MF: C₁₀H₁₂N₂O
• MW: 176.215082168579
• MDL: MFCD32679536
• CID: 5685509
• PubChem ID: 154577682
• Update Time: 2025-05-28

4-methyl-2-(propan-2-yl)furo2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-propan-2-ylfuro[2,3-d]pyrimidine
• 2418671-61-9
• EN300-23903846
• 4-methyl-2-(propan-2-yl)furo[2,3-d]pyrimidine
• 4-methyl-2-(propan-2-yl)furo2,3-dpyrimidine

• MDL： MFCD32679536
• Inchi： 1S/C10H12N2O/c1-6(2)9-11-7(3)8-4-5-13-10(8)12-9/h4-6H,1-3H3
• InChI Key： ZKYJQWJJJKAFIV-UHFFFAOYSA-N
• SMILES： O1C=CC2C1=NC(C(C)C)=NC=2C

Computed Properties

• Exact Mass: 176.094963011g/mol
• Monoisotopic Mass: 176.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 38.9Ų

Additional information on 4-methyl-2-(propan-2-yl)furo2,3-dpyrimidine

Comprehensive Overview of 4-methyl-2-(propan-2-yl)furo[2,3-d]pyrimidine (CAS No. 2418671-61-9)

In the realm of organic chemistry and pharmaceutical research, 4-methyl-2-(propan-2-yl)furo[2,3-d]pyrimidine (CAS No. 2418671-61-9) has emerged as a compound of significant interest. This heterocyclic molecule, characterized by its furopyrimidine backbone, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that could enhance its bioactivity or physicochemical properties.

The compound's CAS number 2418671-61-9 serves as a unique identifier in chemical databases, facilitating precise tracking and regulatory compliance. Its systematic name, 4-methyl-2-(propan-2-yl)furo[2,3-d]pyrimidine, reflects the presence of a methyl group at the 4-position and an isopropyl group at the 2-position of the furo[2,3-d]pyrimidine scaffold. Such substitutions are often critical in modulating the compound's interactions with biological targets, making it a valuable scaffold for medicinal chemistry.

Recent trends in scientific literature highlight a growing focus on furopyrimidine derivatives due to their diverse pharmacological profiles. For instance, analogs of 4-methyl-2-(propan-2-yl)furo[2,3-d]pyrimidine have been explored for their potential as kinase inhibitors, antimicrobial agents, or even as building blocks for fluorescent materials. This aligns with broader industry demands for novel small molecules that address unmet medical needs or advance sustainable technologies.

From a synthetic perspective, the preparation of CAS 2418671-61-9 typically involves multi-step organic reactions, such as cyclization or cross-coupling methodologies. Researchers often optimize these protocols to improve yield and purity, given the compound's relevance in high-throughput screening campaigns. Computational tools, including molecular docking and QSAR modeling, are increasingly employed to predict the bioactivity of 4-methyl-2-(propan-2-yl)furo[2,3-d]pyrimidine derivatives before experimental validation.

Environmental and safety considerations are also paramount when handling furo[2,3-d]pyrimidine-based compounds. While 2418671-61-9 is not classified as hazardous under current regulations, proper laboratory practices—such as the use of personal protective equipment (PPE) and fume hoods—are recommended during its synthesis or handling. This cautious approach resonates with the pharmaceutical industry's emphasis on green chemistry and workplace safety.

In the context of intellectual property, patents referencing 4-methyl-2-(propan-2-yl)furo[2,3-d]pyrimidine often cover its use in therapeutic formulations or specialized materials. Companies investing in this chemical space frequently leverage its modular structure to develop proprietary analogs with enhanced efficacy or reduced side effects. Such innovations are particularly relevant to trending topics like personalized medicine and targeted drug delivery systems.

Analytical characterization of CAS No. 2418671-61-9 typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods confirm the compound's identity and purity, which are critical for reproducibility in research. Additionally, stability studies under varying pH and temperature conditions provide insights into its suitability for long-term storage or formulation development.

Looking ahead, the demand for furopyrimidine scaffolds like 4-methyl-2-(propan-2-yl)furo[2,3-d]pyrimidine is expected to rise, driven by interdisciplinary applications in biotechnology and nanotechnology. Collaborative efforts between academia and industry will likely uncover new roles for this compound, further solidifying its position in the chemical research landscape.